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Compound of Interest

Compound Name: C.I. Acid Blue 199

Cat. No.: B1172416 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the water solubility of Direct Blue 199

(C.I. 74190; CAS No. 12222-04-7), a phthalocyanine-class synthetic dye. The document

outlines quantitative solubility data, detailed experimental protocols for solubility determination,

and a workflow for this process.

Quantitative Solubility Data
The water solubility of Direct Blue 199 is dependent on temperature. The available data is

summarized in the table below for easy comparison.

Temperature (°C) Solubility (g/L)

20 20[1][2][3]

90 150 - 180[4]

Experimental Protocol for Determining Water
Solubility
A standardized method for determining the water solubility of chemical substances is crucial for

reproducibility and regulatory purposes. The following protocol is based on the OECD Test
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Guideline 105, specifically the "Flask Method," which is appropriate for substances with a

solubility greater than 10⁻² g/L.[3][5][6]

2.1. Principle

A supersaturated solution of Direct Blue 199 in water is created and allowed to equilibrate at a

constant temperature. After equilibration, the concentration of the dye in the aqueous phase is

determined by a suitable analytical method.

2.2. Materials and Apparatus

Direct Blue 199 (analytical standard)

Deionized or distilled water

Constant temperature water bath or shaker

Glass flasks with stoppers

Centrifuge

Analytical balance

UV-Vis Spectrophotometer or other suitable analytical instrument

Standard laboratory glassware (pipettes, volumetric flasks, etc.)

2.3. Procedure

Preliminary Test: To estimate the approximate solubility and equilibration time, add an excess

amount of Direct Blue 199 to a flask containing a known volume of water. Agitate the mixture

at the desired temperature (e.g., 20°C) and periodically measure the concentration of the

dye in the solution until it remains constant.

Definitive Test:

Prepare at least three flasks, each containing a known volume of water.
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Add an excess amount of Direct Blue 199 to each flask, as determined from the

preliminary test.

Place the stoppered flasks in a constant temperature bath and agitate for a period slightly

longer than the equilibration time determined in the preliminary test. A minimum of 24

hours is recommended.

After equilibration, cease agitation and allow the flasks to stand in the constant

temperature bath for at least 24 hours to allow for phase separation.

If necessary, centrifuge the samples at the test temperature to facilitate the separation of

the undissolved dye.

Carefully withdraw an aliquot from the clear supernatant of each flask.

Determine the concentration of Direct Blue 199 in each aliquot using a validated analytical

method (e.g., UV-Vis spectrophotometry at its λmax of approximately 610 nm).[1][2][3]

Data Analysis:

Calculate the mean solubility from the measurements of the three flasks.

The results should be reported in g/L, along with the test temperature and the analytical

method used.

Experimental Workflow
The following diagram illustrates the logical workflow for the experimental determination of the

water solubility of Direct Blue 199.

Workflow for Water Solubility Determination

Signaling Pathways
Currently, there is no specific information available in the scientific literature detailing the direct

interaction of Direct Blue 199 with cellular signaling pathways. Its primary applications are in

the dyeing industry for materials such as cellulose fiber, silk, and leather, and it is also used as

a biochemical reagent.[1][2] Toxicological studies have focused on general hazards like skin
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and eye irritation but have not elucidated specific molecular signaling cascades.[7][8] Further

research would be required to investigate any potential effects of Direct Blue 199 on biological

signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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